Cas no 264624-21-7 (Benzenesulfonyl chloride, 4-[3-(methylthio)propoxy]-)

• Product Name: Benzenesulfonyl chloride, 4-[3-(methylthio)propoxy]-
• CAS No: 264624-21-7
• MF: C₁₀H₁₃ClO₃S₂
• MW: 280.791419744492
• CID: 1427444
• PubChem ID: 85771200
• Update Time: 2025-04-20

Benzenesulfonyl chloride, 4-[3-(methylthio)propoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-[3-(methylthio)propoxy]-
• 4-[3-(Methylthio)propoxy]benzenesulfonyl chloride
• DTXSID601235351
• SCHEMBL7237082
• 264624-21-7

• Inchi： 1S/C10H13ClO3S2/c1-15-8-2-7-14-9-3-5-10(6-4-9)16(11,12)13/h3-6H,2,7-8H2,1H3
• InChI Key： BBAJRQQWOIDCEQ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)OCCCSC)(=O)=O

Computed Properties

• Exact Mass: 279.99959
• Monoisotopic Mass: 279.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77A^2

Experimental Properties

• PSA: 43.37